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Compound of Interest

Compound Name: N,N-Diisopropylformamide

Cat. No.: B1346593 Get Quote

An In-depth Technical Guide to N,N-Diisopropylformamide

This guide provides comprehensive information on N,N-Diisopropylformamide, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical

identifiers, physical and chemical properties, a detailed synthesis protocol, and safety

information.

Core Identifiers and Chemical Properties
N,N-Diisopropylformamide is a tertiary amide that serves as a useful building block in organic

synthesis.[1] Below is a summary of its key identifiers and physicochemical properties.

Table 1: Chemical Identifiers for N,N-Diisopropylformamide
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Identifier Value

CAS Number 2700-30-3[1][2][3][4][5]

EC Number 220-284-1[2][5]

Molecular Formula C₇H₁₅NO[1][3][4]

Molecular Weight 129.20 g/mol [2][5]

Linear Formula HCON[CH(CH₃)₂]₂[2][5]

InChI Key UNBDDZDKBWPHAX-UHFFFAOYSA-N[1][2]

SMILES String CC(C)N(C=O)C(C)C[3][4]

Beilstein/REAXYS Number 1745406[2][5]

PubChem Substance ID 24853553[2][5]

MDL Number MFCD00008867[1][2]

Table 2: Physicochemical Properties of N,N-Diisopropylformamide

Property Value

Appearance Clear light brown liquid/oil[1][3][6]

Form Liquid[2][5]

Melting Point 10-11 °C[1][2][5][6]

Boiling Point 196 °C[1][2][5][6]

Density 0.89 g/mL at 25 °C[1][2][5][6]

Refractive Index (n20/D) 1.437[1][2][5][6]

Flash Point 75 °C (167 °F) - closed cup[1][2][5][6]

Water Solubility Slightly soluble (83 g/L at 25 °C)[1][3][6]

Vapor Pressure 58.5 hPa at 37.8 °C[1][6]

logP 1.077 at 30 °C[1][6]
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Experimental Protocols
Synthesis of N,N-Diisopropylformamide
A common method for the synthesis of N,N-Diisopropylformamide involves the reaction of

diisopropylamine with formic acid.[6]

Materials:

Diisopropylamine (99% pure)[6]

Formic acid[6]

1 L Autoclave[6]

Methodology:

Charge a 1 L autoclave with 255.7 g of formic acid and 460 g of 99% pure diisopropylamine.

[6]

Initiate stirring to ensure the formation of a homogeneous reaction system. The molar ratio of

formic acid to diisopropylamine should be controlled at approximately 1.05:1.[6]

Heat the reaction system to about 200 °C under continuous stirring. The pressure in the

autoclave will increase to and stabilize at approximately 1.7 MPa.[6]

Maintain these reaction conditions for about 3 hours.[6]

After the reaction is complete, slowly release the pressure from the autoclave.[6]

Collect the carbon monoxide and water vapor generated during the reaction.[6]

Separate the reaction products to obtain the N,N-diisopropylformamide solution.[6]

Below is a diagram illustrating the workflow for the synthesis of N,N-Diisopropylformamide.
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Start

1. Charge Autoclave:
Diisopropylamine & Formic Acid

2. Stir for Homogeneous Mixture

3. Heat to 200°C
(Pressure ~1.7 MPa)

4. Maintain Conditions for 3 hrs

5. Slowly Release Pressure

6. Separate Products

N,N-Diisopropylformamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N,N-Diisopropylformamide.
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Safety Information
N,N-Diisopropylformamide is classified as a combustible liquid and is harmful if swallowed, in

contact with skin, or if inhaled.[1][3] Appropriate personal protective equipment (PPE) should

be used when handling this chemical.

Table 3: GHS Hazard and Precautionary Statements

Category Statement

Hazard Statements

H302: Harmful if swallowed.[3] H312: Harmful in

contact with skin.[3] H332: Harmful if inhaled.[3]

H227: Combustible liquid.[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][3] P264:

Wash thoroughly after handling.[1][3] P270: Do

not eat, drink or smoke when using this product.

[3] P271: Use only outdoors or in a well-

ventilated area.[1][3] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1][3] P301+P312: IF SWALLOWED:

Call a POISON CENTER/doctor if you feel

unwell.[3] P302+P352: IF ON SKIN: Wash with

plenty of water.[3] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[3] P501: Dispose of

contents/container in accordance with local

regulations.[1]

Personal Protective Equipment
Eyeshields, Gloves, Type ABEK (EN14387)

respirator filter.[2]

Storage Class 10 - Combustible liquids[2][5]

WGK 3[2][5]

The logical relationship for handling a hazardous chemical like N,N-Diisopropylformamide is

outlined in the diagram below, emphasizing the progression from hazard identification to
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Caption: Logical workflow for handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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